molecular formula LiN₃ B123352 Lithium azide (Li(N3)) CAS No. 19597-69-4

Lithium azide (Li(N3))

Cat. No.: B123352
CAS No.: 19597-69-4
M. Wt: 49 g/mol
InChI Key: GUWHRJQTTVADPB-UHFFFAOYSA-N
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Description

Lithium azide (Li(N3)) is a useful research compound. Its molecular formula is LiN₃ and its molecular weight is 49 g/mol. The purity is usually 95%.
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Scientific Research Applications

  • Applications in Lithium-Sulfur Batteries Lithium azide (LiN3) has been identified as a novel electrolyte additive for all-solid-state lithium-sulfur (Li-S) batteries. This additive forms a thin, compact, and conductive layer on the lithium-metal anode, which helps avoid dendrite formation and polysulfide shuttling. This significantly enhances the cycling performance and efficiencies of the batteries, surpassing the performance of the conventional additive lithium nitrate (LiNO3) (Eshetu et al., 2017).

  • Role in Lithium Metal Anodes Lithium metal is a key component in various advanced battery technologies, including Li-S and Li-air batteries. Li(N3) is relevant in the context of research addressing challenges like dendritic growth and Coulombic efficiency in lithium metal batteries. Studies have focused on understanding factors that affect the morphology and efficiency of lithium metal anodes (Xu et al., 2014).

  • Innovations in Electrode Materials Research in lithium-ion batteries has focused on electrode materials where lithium plays a central role. Innovations in materials like lithium lanthanum titanates and their high conductivity highlight the importance of lithium in battery technology. These developments are crucial for the advancement of high-energy lithium-ion batteries and related applications (Bohnké, 2008).

  • Lithium Recovery Technologies With the growing importance of lithium in various industrial applications, research has also been directed toward efficient lithium recovery methods. For instance, advanced materials like crown ether decorated magnetic graphene oxide have been developed for selective lithium ion recovery from complex sources like seawater (Parohinog et al., 2019).

  • Thin-Film Lithium Batteries The development of thin-film lithium and lithium-ion batteries showcases the versatility of lithium in diverse forms. These batteries, which utilize lithium metal anodes and are less than 15 μm thick, find applications in consumer and medical products. Their development aids in characterizing properties of lithium intercalation compounds in thin-film form (Bates, 2000).

Safety and Hazards

Lithium azide is fatal if swallowed or inhaled and is toxic in contact with skin . It is recommended to not breathe dust/fume/gas/mist/vapors/sprays, to wash skin thoroughly after handling, and to not eat, drink or smoke when using this product .

Mechanism of Action

Target of Action

Lithium azide is the lithium salt of hydrazoic acid Lithium in general has been found to interact with several targets, including neurotransmitters and second messenger systems .

Mode of Action

Lithium azide decomposes into lithium and nitrogen when heated . Lithium, a component of lithium azide, has been found to decrease presynaptic dopamine activity and inactivate postsynaptic G protein, which reduces excitatory neurotransmission in the brain . It also enhances inhibitory neurotransmission by downregulating the NMDA receptor and inhibiting the myoinositol second messenger system directly .

Biochemical Pathways

Lithium affects several biochemical pathways. It is known to impact the dopamine and glutamate pathways, which play crucial roles in the pathogenesis of bipolar affective disorder . Lithium decreases dopamine transmission, which is known to be elevated during mania and decreased in clinical depression . It also downregulates the NMDA receptor in the glutamate pathway, leading to enhanced inhibitory neurotransmission .

Pharmacokinetics

The pharmacokinetics of lithium, a component of lithium azide, is linear within the dose regimen used in clinical practice . Lithium has an extremely narrow therapeutic window, which necessitates close therapeutic drug monitoring .

Result of Action

The result of lithium azide’s action is primarily the decomposition into lithium and nitrogen when heated . The lithium component has been found to have significant effects on neurotransmission, potentially impacting mood and behavior .

Action Environment

The action of lithium azide can be influenced by environmental factors such as temperature, as it decomposes into lithium and nitrogen when heated

Properties

IUPAC Name

lithium;azide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Li.N3/c;1-3-2/q+1;-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GUWHRJQTTVADPB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Li+].[N-]=[N+]=[N-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

LiN3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID8066509
Record name Lithium azide (Li(N3))
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID8066509
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

49.0 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

19597-69-4
Record name Lithium azide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=19597-69-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Lithium azide (Li(N3))
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019597694
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Lithium azide (Li(N3))
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Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Lithium azide (Li(N3))
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID8066509
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Lithium triazide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.039.237
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Lithium azide (Li(N3))

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